Cas no 2580092-60-8 ((2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid
• CAS No: 2580092-60-8
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6228354
• PubChem ID: 165893794
• Update Time: 2025-06-09

(2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725847
• (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid
• 2580092-60-8

• Inchi： 1S/C18H25NO4/c1-18(2,3)11-14-9-10-19(15(14)16(20)21)17(22)23-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,20,21)/t14-,15+/m1/s1
• InChI Key： STIYRGNVPYCVRS-CABCVRRESA-N
• SMILES： OC([C@@H]1[C@H](CCN1C(=O)OCC1C=CC=CC=1)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 2580092-60-8)

CAS No. 2580092-60-8 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, formally known as (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid, is a chiral pyrrolidine derivative with a complex structural framework. Its unique stereochemistry and functional groups make it a promising candidate for various applications in drug discovery and molecular research.

The stereochemical configuration of this compound, specifically the (2S,3S) arrangement, is critical for its biological activity. Chiral centers play a pivotal role in determining the pharmacological properties of molecules, and the precise three-dimensional arrangement of atoms in this compound can influence its interactions with biological targets. This aspect has made it a subject of interest for researchers exploring enzyme inhibition and receptor binding mechanisms.

In recent years, there has been growing interest in the development of novel scaffolds for medicinal chemistry applications. The pyrrolidine core structure is well-documented for its versatility in drug design, often serving as a key motif in bioactive molecules. The presence of both benzyloxy carbonyl and tert-butyl groups in this compound enhances its stability and reactivity, making it suitable for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential in the development of enzyme inhibitors. Enzymes are crucial biological catalysts that mediate numerous physiological processes, and their inhibition is often a key strategy in therapeutic intervention. The specific arrangement of substituents in (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid suggests that it may interact with enzymes through non-covalent interactions such as hydrogen bonding and hydrophobic effects.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in cases where enantiomeric excess can significantly impact biological activity. The (2S,3S) configuration of this compound may confer unique pharmacokinetic properties, including improved solubility or reduced metabolic clearance. These characteristics are highly desirable for developing drugs with enhanced bioavailability and prolonged therapeutic efficacy.

The benzyloxy carbonyl group is another key feature that contributes to the compound's potential utility. This moiety is commonly found in peptide mimetics and protease inhibitors due to its ability to stabilize carboxylate groups and enhance binding affinity. Additionally, the tert-butyl group at the 3-position provides steric hindrance, which can be crucial for optimizing binding interactions with biological targets.

From a synthetic chemistry perspective, this compound represents an excellent example of how structural complexity can be leveraged to create novel molecular entities. The synthesis of chiral pyrrolidine derivatives often involves multi-step reactions that require careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it increasingly feasible to produce such complex molecules with high yields and selectivity.

The pharmaceutical industry has shown particular interest in pyrrolidine derivatives due to their broad range of biological activities. These compounds have been investigated for their potential as antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The structural features of (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid align well with these areas of research.

In conclusion, (2S,3S)-1-[(benzyloxy)carbonyl]-3-(2,2-dimethylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 2580092-60-8) represents a promising scaffold for further exploration in drug discovery and molecular biology research. Its unique stereochemistry and functional groups make it a valuable tool for studying enzyme inhibition and receptor binding mechanisms. As synthetic methodologies continue to advance, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.